Cas no 40273-45-8 (2-Bromo-3-fluoropyridine)
2-Bromo-3-fluoropyridine is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its distinct molecular structure, featuring both bromine and fluorine substituents on the pyridine ring, enables selective functionalization, making it valuable for cross-coupling reactions and further derivatization. The compound exhibits high reactivity in nucleophilic aromatic substitution (SNAr) and metal-catalyzed transformations, facilitating the synthesis of complex heterocyclic compounds. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in research and industrial applications. This reagent is particularly useful in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.
2-Bromo-3-fluoropyridine structure
Product Name:2-Bromo-3-fluoropyridine
CAS No:40273-45-8
MF:C5H3BrFN
MW:175.98642373085
MDL:MFCD04114128
CID:55192
PubChem ID:2762803
Update Time:2025-06-08
2-Bromo-3-fluoropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3-fluoropyridine
- 2-Brom-3-fluor-pyridin
- 2-bromo-3-fluoro-pyridine
- 3-fluoro-2-bromopyridine
- bromo-2 fluoro-3 pyridine
- 2-Bromo-3-fluoropyridine,98%
- MFCD04114128
- CS-W001136
- FT-0647751
- 40273-45-8
- 2-bromo-3-fluoropyrdine
- A6739
- SCHEMBL318965
- bromo-3-fluoro pyrdine
- AKOS005063962
- SY019785
- B3666
- AM20051162
- BCP22167
- RB1083
- 2-Bromo-3-fluoropyridine, AldrichCPR
- Pyridine, 2-bromo-3-fluoro-
- J-508224
- Z997724396
- PS-8594
- A5651
- DTXSID10376465
- IFGLECYAEGYLSJ-UHFFFAOYSA-N
- 2-bromo-fluoropyridine
- EN300-102017
- 4-BROMO-3-CHLOROSULFONYL-BENZOICACID
- PB14380
- AC-6267
- DB-027841
-
- MDL： MFCD04114128
- Inchi： 1S/C5H3BrFN/c6-5-4(7)2-1-3-8-5/h1-3H
- InChI Key： IFGLECYAEGYLSJ-UHFFFAOYSA-N
- SMILES： BrC1C(=CC=CN=1)F
Computed Properties
- Exact Mass: 174.94300
- Monoisotopic Mass: 174.943
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9A^2
- XLogP3: 2
Experimental Properties
- Color/Form: Colorless to slightly yellow liquid
- Density: 1.707
- Boiling Point: 62°C/22mmHg(lit.)
- Flash Point: 58.6 °C
- Refractive Index: 1.5450
- PSA: 12.89000
- LogP: 1.98320
2-Bromo-3-fluoropyridine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H301,H311,H332,H315,H319,H335,H227
-
Warning Statement：
P280H,P305
P351
P338,P309,P310 - Hazardous Material transportation number：1993
- Hazard Category Code： 22-37/38-41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Storage Condition：Store long-term at 2-8°C
2-Bromo-3-fluoropyridine Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Bromo-3-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023022398-100g |
2-Bromo-3-fluoropyridine |
40273-45-8 | 98% | 100g |
$279.45 | 2023-09-02 | |
| Chemenu | CM120742-100g |
2-Bromo-3-fluoropyridine |
40273-45-8 | 97% | 100g |
$241 | 2021-08-06 | |
| TRC | B693338-100mg |
2-Bromo-3-fluoropyridine |
40273-45-8 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B693338-250mg |
2-Bromo-3-fluoropyridine |
40273-45-8 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B693338-500mg |
2-Bromo-3-fluoropyridine |
40273-45-8 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B693338-1g |
2-Bromo-3-fluoropyridine |
40273-45-8 | 1g |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3666-5g |
2-Bromo-3-fluoropyridine |
40273-45-8 | 98.0%(GC) | 5g |
￥195.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B3666-1g |
2-Bromo-3-fluoropyridine |
40273-45-8 | 98.0%(GC) | 1g |
￥80.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BK732-5g |
2-Bromo-3-fluoropyridine |
40273-45-8 | 98% | 5g |
￥72.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BK732-25g |
2-Bromo-3-fluoropyridine |
40273-45-8 | 98% | 25g |
￥249.0 | 2022-05-30 |
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